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Introduction
Poloxamer 188, a non-ionic block copolymer, is a widely utilized supplement in mammalian

and insect cell culture media.[1][2] Its primary function is to act as a shear protectant,

safeguarding cells from hydrodynamic stress generated by agitation, sparging, and other

mechanical forces within bioreactors.[2][3][4] This protective effect is crucial for maintaining cell

viability and ensuring process consistency, particularly in high-density perfusion and fed-batch

cultures.[4] The quality and preparation of Poloxamer 188 solutions are critical, as variations

can lead to inconsistencies in cell culture performance.[4][5] This document provides a detailed

protocol for the preparation of sterile Poloxamer 188 solutions for use in cell culture

applications.

Poloxamer 188 is a triblock copolymer composed of a central hydrophobic polyoxypropylene

(PPO) block flanked by two hydrophilic polyoxyethylene (PEO) blocks.[1][2] For cell culture

applications, Poloxamer 188 with lower hydrophobicity and lower molecular weight is generally

preferred for its superior shear protection properties.[1][2]

Quantitative Data Summary
The following table summarizes key quantitative data for the use of Poloxamer 188 in cell

culture, derived from various studies.
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Parameter Value Cell Type(s) Notes

Typical Working

Concentration

0.5 - 3.0 g/L (0.05% -

0.3% w/v)

Various, including

CHO and HEK-293

Concentrations up to

5 g/L have been

reported without

compromising cell

culture performance.

Concentration for

Adipocyte Treatment
1 - 20 mg/mL Adipocytes

Used to stabilize the

cell membrane during

transplantation.[6]

Concentration for

Caco-2 Cell

Proliferation

0.5% (w/v) Caco-2

Increased proliferation

of subcultivated and

thawed cells.[7][8]

Concentration for

Jurkat Cell Studies
0.1% - 1% (w/v) Jurkat

Investigated effects on

cell deformability.[9]

Sterile Filtration Pore

Size
0.2 - 0.22 µm N/A

Standard pore size for

sterilizing filtration of

solutions.[10][11]

Autoclave Sterilization

(Lower Temp)

118 °C at 88.26 kPa

for 12 min
N/A

A potential autoclaving

cycle.[12]

Autoclave Sterilization

(Higher Temp)

121 °C at 107.9 kPa

for 12 min
N/A

A common

autoclaving cycle.[12]

Experimental Protocols
Materials

Poloxamer 188 powder (cell culture grade)

Water for Injection (WFI) or equivalent high-purity water

Sterile, sealable storage bottles (e.g., glass or polypropylene)

Sterile magnetic stir bar and stir plate
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Sterile 0.22 µm syringe filters or a sterile filtration system

Sterile syringes

Autoclave

Laminar flow hood or biological safety cabinet

Protocol 1: Preparation of a 10% (w/v) Poloxamer 188
Stock Solution via Sterile Filtration
This is the recommended method for preparing sterile Poloxamer 188 solutions as it minimizes

the risk of altering the polymer's physicochemical properties.

Preparation of the Solution:

In a laminar flow hood, weigh out the desired amount of Poloxamer 188 powder. For a

10% (w/v) stock solution, use 10 g of Poloxamer 188 for every 100 mL of final volume.

Gradually add the Poloxamer 188 powder to the WFI while stirring continuously with a

sterile magnetic stir bar. To prepare 100 mL of a 10% solution, add 10 g of Poloxamer 188
to approximately 80 mL of WFI.

Continue stirring until the Poloxamer 188 is completely dissolved. This may take some

time. Avoid vigorous stirring that creates excessive foam.

Once dissolved, bring the solution to the final volume with WFI.

Sterile Filtration:

Draw the Poloxamer 188 solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution directly into a sterile storage bottle. For larger volumes, a sterile filtration

unit with a vacuum pump can be used.

Storage:
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Seal the sterile bottle and label it with the contents, concentration, and date of preparation.

Store the sterile 10% Poloxamer 188 stock solution at 2-8°C.[13]

Protocol 2: Preparation of a 10% (w/v) Poloxamer 188
Stock Solution via Autoclaving
Autoclaving is an alternative sterilization method. However, it can potentially alter the particle

size and morphology of Poloxamer 188, especially at higher temperatures.[12][14][15]

Preparation of the Solution:

Follow step 1 from Protocol 1, but prepare the solution in an autoclavable bottle, leaving

sufficient headspace. Do not seal the cap tightly to allow for pressure equalization.

Autoclaving:

Autoclave the solution at 121°C for 15-20 minutes. Note that lower temperatures (e.g.,

118°C) have also been used.[12]

After the autoclave cycle is complete, allow the solution to cool to room temperature

before sealing the cap tightly.

Storage:

Label the bottle appropriately and store at 2-8°C.

Note on Quality Control: It is important to be aware that lot-to-lot variability of Poloxamer 188
can impact cell culture performance.[4] For critical applications, it may be beneficial to test new

lots in a small-scale culture before large-scale use.

Visualizations
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Caption: Protective mechanism of Poloxamer 188 against shear stress in cell culture.

Experimental Workflows

Sterile Poloxamer 188 Solution Preparation Workflow
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Caption: Workflow for preparing sterile Poloxamer 188 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Sterile Poloxamer
188 Solutions in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019194#protocol-for-preparing-sterile-poloxamer-
188-solutions-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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